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Compound Focus: 4-Dihydroboldenone

CAS No.: 10529-96-1

Cat. No.: S645688

Get Quote

Chemical and Structural Identity

The table below summarizes the core chemical identification data for 4-Dihydroboldenone, compiled from

metabolite databases [1] [2] [3].

Property Description

Systematic IUPAC
Name

(1S,2R,7R,10R,11S,14S,15S)-14-hydroxy-2,15-
dimethyltetracyclo[8.7.0.0²,⁷.0¹¹,¹⁵]heptadec-3-en-5-one [1] [2]

Other Chemical
Names

17β-Hydroxy-5β-androst-1-en-3-one; 5β-Androst-1-en-17β-ol-3-one;
Dihydroboldenone; δ1-Dihydrotestosterone (δ1-DHT) [1] [2] [4]

CAS Registry
Number

10529-96-1 [1] [2]

Chemical Formula C₁₉H₂₈O₂ [1] [2] [3]

Average Molecular
Weight

288.4244 g/mol [1] [2] [3]
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Property Description

Monoisotopic
Mass

288.20893 Da [2] [3]

Chemical
Classification

Androgen and derivative; 3-oxo-Δ1-steroid; 17β-hydroxysteroid [1] [3]

Pharmacology and Biological Activity

4-Dihydroboldenone, also known as 1-Testosterone, is a potent AAS that binds selectively to the androgen

receptor (AR) [4].

Mechanism of Action: It functions as a typical anabolic steroid, binding with high selectivity to the

androgen receptor and potently stimulating AR-dependent transactivation [4].
In Vivo Potency: An equimolar dose of 1-Testosterone has the same potency as testosterone

propionate in stimulating the growth of the prostate, seminal vesicles, and the androgen-sensitive
levator ani muscle. A key differentiator is that 1-Testosterone also significantly increases liver weight,

indicating potential hepatotoxicity [4].
Illicit Use Patterns: In the context of image and performance-enhancing drugs (IPEDs), 4-
Dihydroboldenone is used for "bulking" (muscle gain). Online communities suggest an oral dosage
of 50-75 mg per day for male users [5].

The following diagram illustrates the metabolic origin and primary pharmacological pathway of 4-

Dihydroboldenone:
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Analytical Detection and Metabolism

Because most anabolic steroids are extensively metabolized, identifying their metabolites is crucial for

detecting illegal use [1] [2].

Role as a Metabolite: 4-Dihydroboldenone is explicitly identified as a metabolite of the parent
steroid boldenone [1] [2].

Detection Method: Doping with 1-Testosterone can be detected in urine samples using gas
chromatography-mass spectrometry (GC-MS) [4].

Prohormones: Two known prohormones of 1-Testosterone are 1-androstenediol and 1-
androstenedione [4].

Regulatory and Abuse Status
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The use of 4-Dihydroboldenone and related AAS is strictly controlled due to their significant health risks

and potential for abuse.

Legal Status: 1-Testosterone was legally sold online in the United States until approximately 2005,
when it was reclassified as a Schedule III controlled substance [4].

Banned Applications: The use of boldenone (and by extension, its metabolites) is officially banned
both in animals destined for human consumption and in human athletics [1] [2].

Public Health Context: Abuse of AAS like dihydroboldenone is a growing public health concern.
Users often engage in complex "stacking" regimens with multiple substances, leading to

polypharmacy and serious risks including hepatotoxicity, cardiovascular damage, and neurotoxicity
[5].

Experimental Research Data

For researchers designing studies, the following table summarizes key experimental data and predicted

physicochemical properties.

Property / Data Value / Methodology Notes / Reference

Predicted Water
Solubility

0.013 g/L ALOGPS [1] [2]

Predicted logP 3.38 ALOGPS [1] [2]

Predicted pKa
(Strongest Acidic)

19.38 ChemAxon [1] [2]

In Vivo Bioassay Growth stimulation of levator ani muscle, prostate,

and seminal vesicles in laboratory models.

Compared to

testosterone propionate
[4]

Detection Protocol Gas chromatography-mass spectrometry (GC-
MS) of urine samples.

Confirmatory testing for
doping control [4]

Hepatotoxic Effect Significant increase in liver weight observed in
studies.

Marker of potential liver
stress/toxicity [4]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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